4-Acetamido-9-fluorenone
Overview
Description
4-Acetamido-9-fluorenone is a chemical compound with the molecular formula C15H11NO2 . It is used in various domains of material, medical, and chemical sciences .
Synthesis Analysis
The synthesis of 9-fluorenon-4-carboxamides, which are asymmetrically-substituted analogues of the antiviral tilorone, has been explored . The synthesis involves various protocols, including green and non-green methods .Molecular Structure Analysis
The molecular structure of 4-Acetamido-9-fluorenone can be represented as a 2D Mol file or a computed 3D SD file . The average mass is 237.253 Da and the mono-isotopic mass is 237.078979 Da .Chemical Reactions Analysis
The IR spectroscopy and corresponding vibration animation for 4-Acetamido-9-fluorenone have been precisely determined . The synthesis of fluorenones involves intriguing and tunable photo, as well as physico-chemical properties .Physical And Chemical Properties Analysis
The physical and chemical properties of 4-Acetamido-9-fluorenone are associated with its molecular formula C15H11NO2 .Scientific Research Applications
Chemical Structure and Properties
“4-Acetamido-9-fluorenone” is a chemical compound with the formula C15H11NO2 and a molecular weight of 237.2533 . It has a complex structure that includes a fluorenone core, which is a polycyclic aromatic ketone .
Use in Redox Flow Batteries
One of the most significant applications of 4-Acetamido-9-fluorenone is in the field of energy storage, specifically in redox flow batteries . These batteries use the reversible redox reactions of this compound to store and release energy .
Reversible Ketone Hydrogenation and Dehydrogenation
4-Acetamido-9-fluorenone can undergo reversible ketone hydrogenation and dehydrogenation at room temperature without the use of a catalyst . This property is particularly useful in the operation of aqueous organic redox flow batteries .
Alcohol Electro-Oxidation
The compound also enables the alcohol electro-oxidation needed for reversible ketone hydrogenation and dehydrogenation . This process is crucial for the efficient operation of certain types of batteries .
Use as an Anolyte in Flow Batteries
4-Acetamido-9-fluorenone has been used as an anolyte in flow batteries . An anolyte is a liquid in a battery that undergoes oxidation, or loss of electrons .
Potential for Large-Scale Energy Storage
Due to its unique properties, 4-Acetamido-9-fluorenone offers an environmentally benign, tunable, and safe route to large-scale energy storage . This makes it a promising material for future developments in energy storage technology .
Mechanism of Action
Safety and Hazards
Future Directions
Fluorenones, including 4-Acetamido-9-fluorenone, have potential applications in various domains. They are used in material sciences like organic field-effect transistors and organic electronic devices. In medicinal chemistry domains, they are employed as antibacterial, anticancer, antioxidant, neuromodulators, diuretics, and antivirals . Future research could explore more about its synthesis, properties, and applications .
properties
IUPAC Name |
N-(9-oxofluoren-4-yl)acetamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H11NO2/c1-9(17)16-13-8-4-7-12-14(13)10-5-2-3-6-11(10)15(12)18/h2-8H,1H3,(H,16,17) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BDYZWJVQPFNPBV-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)NC1=CC=CC2=C1C3=CC=CC=C3C2=O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H11NO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90962300 |
Source
|
| Record name | N-(9-Oxo-9H-fluoren-4-yl)ethanimidic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90962300 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
237.25 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
42135-35-3 |
Source
|
| Record name | 4-Acetylaminofluorenone | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0042135353 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 42135-35-3 | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=36448 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | N-(9-Oxo-9H-fluoren-4-yl)ethanimidic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90962300 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 4-ACETYLAMINOFLUORENONE | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/GDY67V5UCA | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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